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Compound of Interest

Compound Name: Eclitasertib

Cat. No.: B8217943

This guide provides essential safety and logistical information for the proper handling and
disposal of Eclitasertib (also known as DNL-758 or SAR-443122), a potent inhibitor of
receptor-interacting protein kinase 1 (RIPK1). The following procedures are designed to ensure
the safety of laboratory personnel and compliance with standard environmental regulations.

Safety and Handling Overview

According to its Safety Data Sheet (SDS), Eclitasertib is not classified as a hazardous
substance or mixture[1]. However, as with any laboratory chemical, appropriate precautions
should be taken to avoid contact and inhalation.

Key Safety Information:
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Property Data Source
Product Name Eclitasertib [1]
Synonyms DNL-758; SAR-443122 [1]
CAS Number 2125450-76-0 [1]
Molecular Formula C19H18N603 [1]
Molecular Weight 378.38 g/mol [1]
Hazard Classification N?t a hazardous substance or o
mixture

Avoid inhalation, contact with
Handling Precautions eyes and skin. Use in well- [1]

ventilated areas.

Store at -20°C for short-term (1
Storage (Powder) month) or -80°C for long-term [2]
(6 months).

Step-by-Step Disposal Protocol for Eclitasertib

As an investigational drug, all used and unused quantities of Eclitasertib must be disposed of
in accordance with institutional policies, sponsor requirements, and relevant environmental
regulations like the Resource Conservation and Recovery Act (RCRA)[3]. Given its non-
hazardous classification, the primary disposal method is incineration through a licensed waste
management vendor[3][4].

Waste Segregation and Collection

e Unused or Expired Compound:

o Consult your institution's Environmental Health and Safety (EHS) department to confirm
the appropriate waste stream for non-hazardous investigational compounds|3].

o Typically, the original container with the unused or expired Eclitasertib should be placed
in a designated "non-hazardous pharmaceutical waste" or "chemo-toxic" container, often a
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red or white bin, destined for incineration[3][4].
o Ensure all containers are securely sealed and properly labeled.

o Empty Containers:

o Empty vials, bottles, and other containers that held Eclitasertib should be disposed of in
the same pharmaceutical waste stream as the compound itself[4][5].

o Do not discard empty containers in the regular trash, as they may contain residual
amounts of the active compound[3].

o Contaminated Labware and Personal Protective Equipment (PPE):

o Items such as pipette tips, gloves, bench paper, and other disposable materials that have
come into direct contact with Eclitasertib should be collected in a designated hazardous
or biohazard-chemotoxic waste container for incineration[3].

o For spills, absorb the material with an inert binder (e.g., diatomite) and decontaminate the
surface with alcohol. The contaminated binder and cleaning materials must also be
disposed of as chemical waste[1].

Documentation and Final Disposal

¢ Maintain Records: Meticulously document the disposal of all Eclitasertib quantities on a
drug accountability record (DAR) or in an electronic system like Vestigo[4][5][6]. This is a
standard requirement for Good Clinical Practice (GCP)[7].

o Waste Pickup: Arrange for the collected waste to be picked up by your institution's contracted
environmental management vendor (e.g., Stericycle, Clean Harbors) for transport and
incineration[3][6].

o Certificate of Destruction: A certificate of destruction should be obtained from the vendor and
kept with the study records[3][4].

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of
Eclitasertib and related materials.

Identify Eclitasertib Waste

What is the waste type?

Solid/lliquid Compound Original Packaging Used Materials

Unused / Expired Empty Containers Contaminated Labware
Eclitasertib (Vials, Bottles) (Gloves, Tips, PPE)

Consult Institutional EHS
for Waste Stream Confirmation

Place in Labeled

Non-Hazardous Pharmaceutical
Waste Container (for Incineration)

Update Drug
Accountability Records

Arrange for Pickup by
Approved Waste Vendor

Obtain Certificate
of Destruction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Eclitasertib: Comprehensive Disposal and Safety
Procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8217943#eclitasertib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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